Cas no 2060060-72-0 (3-(cyclopropoxymethyl)-2-methoxyaniline)

• Product Name: 3-(cyclopropoxymethyl)-2-methoxyaniline
• CAS No: 2060060-72-0
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• MDL: MFCD30500969
• CID: 5222420
• PubChem ID: 125457430
• Update Time: 2025-06-11

3-(cyclopropoxymethyl)-2-methoxyaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-[(cyclopropyloxy)methyl]-2-methoxy-
• 3-(cyclopropoxymethyl)-2-methoxyaniline

• MDL： MFCD30500969
• Inchi： 1S/C11H15NO2/c1-13-11-8(3-2-4-10(11)12)7-14-9-5-6-9/h2-4,9H,5-7,12H2,1H3
• InChI Key： NNWPUMIFKMPDRS-UHFFFAOYSA-N
• SMILES： C1(N)=CC=CC(COC2CC2)=C1OC

Additional information on 3-(cyclopropoxymethyl)-2-methoxyaniline

Introduction to 3-(cyclopropoxymethyl)-2-methoxyaniline (CAS No. 2060060-72-0)

3-(cyclopropoxymethyl)-2-methoxyaniline, identified by the Chemical Abstracts Service Number (CAS No.) 2060060-72-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aniline derivatives, characterized by the presence of a methoxy group and a cyclopropoxymethyl substituent, which contribute to its unique chemical properties and potential biological activities.

The structural motif of 3-(cyclopropoxymethyl)-2-methoxyaniline incorporates a benzene ring with an aniline core, modified by a methoxy group at the 2-position and a cyclopropoxymethyl moiety at the 3-position. This specific arrangement of functional groups imparts distinct electronic and steric properties, making it a valuable scaffold for further chemical modifications and derivatization. The cyclopropyl ether group, in particular, is known for its ability to influence molecular flexibility and binding interactions with biological targets.

In recent years, there has been growing interest in aniline derivatives as potential pharmacophores due to their versatility in modulating biological pathways. The methoxy group enhances lipophilicity, while the cyclopropoxymethyl substituent introduces rigidity, which can be crucial for optimizing binding affinity to enzymes or receptors. Such structural features are often exploited in drug design to achieve high selectivity and efficacy.

One of the most compelling aspects of 3-(cyclopropoxymethyl)-2-methoxyaniline is its potential as a building block for the development of novel therapeutic agents. Researchers have been exploring its utility in synthesizing compounds with antimicrobial, anti-inflammatory, and anticancer properties. For instance, studies have demonstrated that aniline derivatives can interact with bacterial enzymes or inhibit inflammatory cytokine production, making them promising candidates for addressing infectious diseases and chronic inflammatory conditions.

The cyclopropoxymethyl group has been particularly studied for its role in enhancing metabolic stability and reducing susceptibility to enzymatic degradation. This characteristic is especially valuable in pharmaceutical applications where prolonged half-life and improved bioavailability are critical factors. Additionally, the methoxy group can serve as a site for further functionalization, allowing chemists to tailor the compound’s properties for specific biological targets.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 3-(cyclopropoxymethyl)-2-methoxyaniline for their biological activity. Molecular docking simulations and virtual screening techniques have been employed to predict binding affinities and identify potential lead compounds for drug development. These computational methods have accelerated the discovery process by allowing researchers to evaluate numerous derivatives without extensive experimental work.

In clinical research, 3-(cyclopropoxymethyl)-2-methoxyaniline has been investigated as part of larger drug discovery programs aimed at identifying novel treatments for complex diseases. Its structural features make it amenable to further derivatization into more complex molecules with enhanced pharmacological profiles. For example, researchers have explored its incorporation into heterocyclic frameworks that mimic natural products known for their therapeutic effects.

The synthesis of 3-(cyclopropoxymethyl)-2-methoxyaniline involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the desired framework efficiently. These synthetic strategies are critical for producing sufficient quantities of the compound for both laboratory research and potential preclinical studies.

The pharmacokinetic properties of 3-(cyclopropoxymethyl)-2-methoxyaniline are also subjects of interest due to their implications for drug delivery and therapeutic efficacy. Studies have examined its solubility, distribution, metabolism, and excretion (ADME) profiles to understand how these factors might influence its clinical application. Optimizing these properties is essential for developing formulations that ensure effective drug delivery and patient compliance.

Future research directions may focus on exploring new derivatives of 3-(cyclopropoxymethyl)-2-methoxyaniline that exhibit improved pharmacological activity or reduced side effects. The integration of machine learning algorithms into drug discovery pipelines could further enhance the identification of promising candidates by analyzing large datasets of chemical structures and biological responses. Such interdisciplinary approaches hold great promise for accelerating the development of next-generation therapeutics.

In summary,3-(cyclopropoxymethyl)-2-methoxyaniline (CAS No. 2060060-72-0) represents a significant compound in pharmaceutical chemistry with diverse applications in medicinal research. Its unique structural features make it a versatile scaffold for developing novel drugs targeting various diseases. As research continues to uncover new biological functions and synthetic strategies, this compound is poised to play an increasingly important role in future therapeutic advancements.